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An In-depth Technical Guide on the Crystal Structure and Electronic Configuration of Rhenium

This guide provides a comprehensive overview of the fundamental physical properties of

Rhenium, focusing on its crystal structure and electronic configuration. The information is

tailored for researchers, scientists, and professionals in drug development who require a

detailed understanding of this element's characteristics.

Crystal Structure of Rhenium
Rhenium crystallizes in a hexagonal close-packed (hcp) structure.[1][2][3][4][5][6] This

structure is a common arrangement for metallic elements and is characterized by a high degree

of atomic packing efficiency. The hcp structure influences many of Rhenium's physical

properties, including its high density and melting point.[1][6]

Crystallographic Data
The key crystallographic parameters for Rhenium are summarized in the table below. These

values provide a quantitative description of the unit cell, which is the fundamental repeating unit

of the crystal lattice.
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Parameter Value

Crystal System Hexagonal

Crystal Structure Hexagonal Close-Packed (hcp)[1][2][3]

Space Group P6₃/mmc[3][7]

Space Group Number 194[3][7]

Lattice Constant 'a' 276.1 pm[3][7][8]

Lattice Constant 'c' 445.6 pm[3][7][8]

Atomic Radius (empirical) 137 pm[1]

Covalent Radius 151 pm[1][7]

Experimental Protocol: Crystal Structure Determination
The determination of a material's crystal structure is primarily accomplished through diffraction

techniques, with X-ray crystallography being the most common method.[9][10]

Methodology: Single-Crystal X-ray Diffraction

Crystal Preparation: The first and often most challenging step is to obtain a high-quality

single crystal of the material. The crystal should be sufficiently large (typically >0.1 mm in all

dimensions), pure, and possess a regular, defect-free structure.[9]

Mounting: The crystal is mounted on a goniometer, which allows for precise rotation to

known angles.[11]

X-ray Irradiation: A focused beam of monochromatic X-rays is directed at the crystal.[9] The

wavelength of the X-rays must be comparable to the interatomic distances in the crystal to

achieve effective diffraction.[10]

Diffraction: The ordered arrangement of atoms within the crystal lattice causes the incident

X-ray beam to diffract into a pattern of discrete spots.[9] The angles and intensities of these

diffracted beams are unique to the crystal's structure.
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Data Collection: The diffracted X-rays are recorded by a detector, such as a charge-coupled

device (CCD) image sensor.[9] The result is a diffraction pattern that contains information

about the electron density distribution within the crystal.

Structure Solution and Refinement: By analyzing the positions and intensities of the

diffraction spots, a three-dimensional model of the electron density can be constructed. From

this model, the positions of the individual atoms in the unit cell can be determined, revealing

the crystal structure.[9]
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Caption: Workflow for Crystal Structure Determination.

Electronic Configuration of Rhenium
The electronic configuration of an atom describes the arrangement of its electrons in various

orbitals. This arrangement is fundamental to understanding an element's chemical behavior,

bonding characteristics, and physical properties.

Electron Shell and Orbital Configuration
Rhenium has an atomic number of 75, meaning a neutral atom contains 75 electrons.[2] The

ground state electronic configuration of Rhenium is:

Full Configuration: 1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 4f¹⁴ 5s² 5p⁶ 5d⁵ 6s²[12][13]

Shorthand Configuration: [Xe] 4f¹⁴ 5d⁵ 6s²[2][5][6][12][14]

The distribution of electrons across the principal energy levels (shells) is as follows:
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Shell Number (n) Number of Electrons

1 2

2 8

3 18

4 32

5 13

6 2

(Source:[2][13][14])

Electronic Properties
Key electronic properties, such as ionization energy and work function, are dictated by the

electronic configuration.

Property Value

First Ionization Energy 760 kJ/mol[1][15][16][17]

Second Ionization Energy 1260 kJ/mol[1][15][16][17]

Third Ionization Energy 2510 kJ/mol[1][15][17]

Pauling Electronegativity 1.9[2][6][13]

Electron Work Function 4.96 eV[13]

Experimental Protocol: Electronic Configuration
Determination
The electronic configurations of elements are determined experimentally through various

spectroscopic techniques.[18][19] These methods probe the energy levels of electrons within

the atom.

Methodology: Photoelectron Spectroscopy (PES)
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Sample Preparation: A sample of the element, typically in a gaseous or solid state, is

prepared in a high-vacuum chamber.

Ionizing Radiation: The sample is irradiated with a beam of high-energy photons, such as X-

rays (for X-ray Photoelectron Spectroscopy, XPS) or ultraviolet light (for Ultraviolet

Photoelectron Spectroscopy, UPS).

Photoelectric Effect: The incident photons have sufficient energy to overcome the binding

energy of electrons in the atom, causing electrons to be ejected.

Electron Energy Analysis: The kinetic energies of the emitted photoelectrons are measured

by an electron energy analyzer.

Binding Energy Calculation: The binding energy (BE) of each ejected electron can be

calculated using the equation: BE = hν - KE, where hν is the energy of the incident photon

and KE is the measured kinetic energy of the electron.

Spectrum Generation: A spectrum is generated by plotting the number of emitted electrons

versus their binding energy. The peaks in the spectrum correspond to the different electronic

energy levels (orbitals) within the atom. The intensity of each peak is proportional to the

number of electrons in that orbital.

Configuration Assignment: By analyzing the positions and intensities of the peaks, the

electronic configuration of the atom can be deduced.[20]
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Caption: Rhenium's Electron Shell and Valence Subshells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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